Cas no 120011-70-3 (Donepezil hydrochloride)

• Product Name: Donepezil hydrochloride
• CAS No: 120011-70-3
• MF: C₂₄H₃₀ClNO₃
• MW: 415.952906131744
• MDL: MFCD00881312
• CID: 63460
• PubChem ID: 5741
• Update Time: 2026-01-21

Donepezil hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((1-Benzylpiperidin-4-yl)methyl)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one hydrochloride
• Donepezil HCl
• Aricept, E-2020 Donepezil HCl
• 2-(1-Benzylpiperidin-4-ylmethyl)-5,6-dimethoxyindan-1-one hydrochloride
• DONEPEZIL
• 2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1h-inden-1-one hydrochloride
• DONEPEZIL HYDROCHLORIDE
• AKOS 226-31
• E-2020
• ARICEPT
• E2020
• 2,3-Dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one hydrochlorid
• 2-(1-Benzyl-4-piperidylmethyl)-5,6-dimethoxy-1-indanone Hydrochloride
• (±)-2-[(1-Benzyl-4-piperidyl)methyl]-5,6-dimethoxy-1-indanone hydrochloride
• 2,3-Dihydro-5,6-dimethoxy-2-{[1-(phenylmethyl)-4-piperidinyl]methyl}-1H-inden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-, hydrochloride
• bnag
• Donepezi
• Aricept, E-2020
• Donepezil (Aricept)
• e2020(pharmaceutical)
• Donepezil, HCl
• Aricept ODT
• Donepezil (Hydrochloride)
• E 2020 (pharmaceutical)
• E 2020
• Eranz
• 1-Benzyl-4-((5,6-dimethoxy-1-indanon)-2-yl)methylpiperidine hcl
• DSSTox_RID_81832
• C24H30ClNO3
• DSSTox_CID_26698
• DSSTox_GSID_46698
• 2,3-Dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one hydrochlo
• Donepezil hydrochloride (JP17/USP)
• 2,3-Dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]-1H-inden-1-one
• (2RS)-2-((1-Benzylpiperidin-4-yl)methyl)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one monohydrochloride
• DTXCID8026698
• D4099
• Donepezil hydrochloride [USAN:USP]
• DONEPEZIL HYDROCHLORIDE (USP-RS)
• Donepezil Hydrochloride10mg
• Donepezil Hydrochloride5 mg
• Tox21_112534
• EN300-269733
• Donepezil hydrochloride [USAN]
• NC00293
• DONEPEZIL HYDROCHLORIDE (USP MONOGRAPH)
• NAMZARIC COMPONENT DONEPEZIL HYDROCHLORIDE
• Donepezil HCl - Bio-X
• AC-913
• AKOS016340656
• 3O2T2PJ89D
• Aricept Evess
• MFCD00881312
• MLS001401387
• DONEPEZIL HYDROCHLORIDE [EP MONOGRAPH]
• DONEPEZIL HYDROCHLORIDE (EP MONOGRAPH)
• XWAIAVWHZJNZQQ-UHFFFAOYSA-N
• UNII-3O2T2PJ89D
• 120011-70-3 (HCl)
• s2462
• DONEPEZIL HYDROCHLORIDE [ORANGE BOOK]
• 884740-09-4 (.H2O)
• 2-(1-Benzyl-piperidin-4-ylmethyl)-5,6-dimethoxy-indan-1-one hydrochloride
• AMY40527
• A804411
• NSC758882
• KS-1051
• DTXSID0046698
• Donepezil Hyrochloride5mg
• CCG-213309
• E2020;E-2020
• CHEBI:4696
• NSC 737535
• CAS-120011-70-3
• 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one hydrochloride
• BCP24884
• AKOS000277343
• MLS000758276
• CS-0863
• 1-benzyl-4-((5,6-dimethoxy-1-indanon)-2-yl)methylpiperidine hydrochloride
• Donepezil hydrochloride (USAN:USP)
• Donepezil Hydrochloride 1.0 mg/ml in Methanol (as free base)
• rac-1-benzyl-4-((5,6-dimethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl)methyl)piperidinium chloride
• (+-)-2,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one hydrochloride
• NSC737535
• DONEPEZIL HYDROCHLORIDE [USP MONOGRAPH]
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-((1-(phenylmethyl)-4-piperidinyl)methyl)-, hydrochloride
• AriceptODT
• CCG-101043
• 2,3-dihydro-5,6-dimethoxy-2-((1-(phenylmethyl)-4-piperidinyl)methyl)-1h-inden-1-one hcl
• Donepezil hydrochloride,(S)
• BCP02205
• donepezilhcl
• BD164380
• Tox21_112534_1
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-, hydrochloride (1:1)
• DONEPEZIL HYDROCHLORIDE [JAN]
• Donepezil HCl (Aricept)
• D00670
• 110119-84-1
• CHEMBL1678
• DONEPEZIL HYDROCHLORIDE [MART.]
• (R)(+) Dichlorophenyl amino alcohol
• SMR000449292
• Donepezil Hydrochloride; 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-, hydrochloride (9CI); Aricept; Aricept D; BNAG; E 2020
• Memac
• 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one;hydrochloride
• DONEPEZIL HYDROCHLORIDE (MART.)
• Aricept (TN)
• (+/-)-2-((1-BENZYL-4-PIPERIDYL)METHYL)-5,6-DIMETHOXY-1-INDANONE HYDROCHLORIDE
• (+-)-2-((1-Benzyl-4-piperidyl)methyl)-5,6-dimethoxy-1-indanone hydrochloride
• Q-100096
• NSC-737535
• Donepezil hydrochloride monohydrate, >=98% (HPLC)
• Donepezil,HCl
• Aricept D
• DONEPEZIL HYDROCHLORIDE [MI]
• HY-B0034
• DONEPEZIL HYDROCHLORIDE [WHO-DD]
• Q-201040
• donepezil hydrochloride hydrate
• ADLARITY
• FT-0602354
• NSC 758882
• DONEPEZIL HYDROCHLORIDE [USP-RS]
• DONEPEZIL HYDROCHLORIDE [VANDF]
• SCHEMBL1815
• rac-2-((1-benzylpiperidin-4-yl)methyl)-5,6-dimethoxyindan-1-one hydrochloride
• Memorit
• Q27106438
• Pharmakon1600-01504403
• HB2083
• FT-0625589
• NSC-758882
• NCGC00167537-02
• DONEPEZIL HYDROCHLORIDE COMPONENT OF NAMZARIC
• 120011-70-3
• NCGC00167537-01
• E-2022
• C24H29NO3.HCl
• Donepezil hydrochloride (JP18/USP)
• Donepezil hydrochloride?
• Donepezil hydrochloride

• MDL： MFCD00881312
• Inchi： 1S/C24H29NO3.ClH/c1-27-22-14-19-13-20(24(26)21(19)15-23(22)28-2)12-17-8-10-25(11-9-17)16-18-6-4-3-5-7-18;/h3-7,14-15,17,20H,8-13,16H2,1-2H3;1H
• InChI Key： XWAIAVWHZJNZQQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=C(C(=CC=2CC1CC1CCN(CC2C=CC=CC=2)CC1)OC)OC

Computed Properties

• Exact Mass: 415.19100
• Monoisotopic Mass: 415.1914215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8

Experimental Properties

• Color/Form: Powder
• Melting Point: 223-227°C
• PSA: 38.77000
• LogP: 5.10100
• Merck: 3419

Donepezil hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H300
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：NK8927885
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Additional information on Donepezil hydrochloride

Donepezil hydrochloride (CAS No. 120011-70-3): A Comprehensive Overview in Modern Pharmaceutical Research

Donepezil hydrochloride, identified by the chemical compound code CAS No. 120011-70-3, is a well-documented acetylcholinesterase inhibitor widely recognized for its therapeutic applications in the management of Alzheimer's disease. This compound has garnered significant attention in the pharmaceutical industry due to its efficacy and the growing body of research supporting its mechanisms of action and clinical benefits.

The pharmacological profile of Donepezil hydrochloride is primarily centered on its ability to enhance cholinergic neurotransmission in the brain. By inhibiting acetylcholinesterase, an enzyme responsible for breaking down acetylcholine, this drug increases the levels of this crucial neurotransmitter, thereby mitigating some of the cognitive and functional deficits associated with Alzheimer's disease. The molecular structure of Donepezil hydrochloride, characterized by a pyridine ring linked to a piperidine moiety, contributes to its high selectivity and potency in targeting this enzyme.

Recent advancements in neuropharmacology have further elucidated the multifaceted effects of Donepezil hydrochloride. Studies have demonstrated that beyond its primary role as an acetylcholinesterase inhibitor, it may also exhibit neuroprotective properties. For instance, research suggests that Donepezil hydrochloride can modulate inflammatory pathways and enhance neuronal survival mechanisms, potentially offering additional benefits in slowing disease progression.

The clinical efficacy of Donepezil hydrochloride has been extensively validated through numerous randomized controlled trials and long-term studies. These investigations have consistently shown improvements in cognitive function, such as memory retention and attention span, as well as functional outcomes in patients with mild to moderate Alzheimer's disease. The drug's safety profile is also well-established, with common side effects being mild and manageable, including nausea, diarrhea, and muscle cramps.

Innovations in drug delivery systems have expanded the therapeutic potential of Donepezil hydrochloride. Oral formulations, such as tablets and capsules, are the most common, but there is ongoing research into transdermal patches and other methods to improve patient compliance and bioavailability. These advancements aim to enhance the drug's accessibility and effectiveness in diverse patient populations.

The role of Donepezil hydrochloride extends beyond the treatment of Alzheimer's disease; it has been explored for potential benefits in other neurodegenerative conditions. Preliminary studies have investigated its use in Parkinson's disease and other cognitive impairments, suggesting that its cholinergic-enhancing effects may have broader applications. However, more research is needed to fully understand these potential uses.

The synthesis and quality control of Donepezil hydrochloride adhere to stringent regulatory standards to ensure purity and efficacy. The chemical manufacturing processes are optimized to minimize impurities and maximize yield, while analytical techniques such as high-performance liquid chromatography (HPLC) are employed for rigorous quality assurance. These measures guarantee that patients receive a consistent and reliable therapeutic agent.

Ethical considerations are paramount in the development and distribution of drugs like Donepezil hydrochloride. Clinical trials are designed to uphold the highest standards of patient welfare, with protocols reviewed by independent ethics committees. Additionally, efforts are made to ensure equitable access to medications through global health initiatives aimed at addressing disparities in healthcare.

The future landscape of pharmaceuticals may see further refinements in the use of Donepezil hydrochloride . Ongoing research aims to identify novel analogs with enhanced properties or reduced side effects. Collaborative efforts between academia and industry are crucial in driving these innovations forward, ensuring that patients continue to benefit from cutting-edge treatments for cognitive disorders.